Cas no 1803767-31-8 (Methyl 6-fluoro-4-iodopicolinate)

• Product Name: Methyl 6-fluoro-4-iodopicolinate
• CAS No: 1803767-31-8
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4802369
• Update Time: 2025-07-23

Methyl 6-fluoro-4-iodopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-4-iodopicolinate

• Inchi： 1S/C7H5FINO2/c1-12-7(11)5-2-4(9)3-6(8)10-5/h2-3H,1H3
• InChI Key： GXEAYOYFTIITDQ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-4-iodopicolinate

Recent Advances in the Application of Methyl 6-fluoro-4-iodopicolinate (CAS: 1803767-31-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-fluoro-4-iodopicolinate (CAS: 1803767-31-8) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that allow for selective modifications. This research brief aims to summarize the latest findings regarding the applications, synthetic methodologies, and biological activities associated with this compound.

One of the most significant advancements involves the use of Methyl 6-fluoro-4-iodopicolinate in the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The compound's fluorine and iodine substituents facilitate precise cross-coupling reactions, enabling the creation of diverse molecular scaffolds with enhanced binding affinity.

In addition to its role in kinase inhibitor development, Methyl 6-fluoro-4-iodopicolinate has been utilized in the design of positron emission tomography (PET) tracers. Researchers at the University of California recently reported its incorporation into a novel radiolabeled probe for imaging tumor hypoxia. The compound's stability and reactivity under physiological conditions make it an attractive candidate for such applications, opening new avenues in diagnostic imaging.

From a synthetic chemistry perspective, recent optimizations in the preparation of Methyl 6-fluoro-4-iodopicolinate have significantly improved yield and purity. A 2024 patent application by a leading pharmaceutical company describes a streamlined, cost-effective synthesis route that reduces the number of steps while maintaining high enantiomeric purity. This advancement is particularly relevant for scaling up production to meet the growing demand in preclinical and clinical research.

The safety profile and pharmacokinetic properties of derivatives containing the Methyl 6-fluoro-4-iodopicolinate moiety have also been investigated. Preliminary toxicology studies indicate favorable metabolic stability and low cytotoxicity, suggesting its potential for further drug development. However, researchers caution that the iodine substituent may require careful consideration in the context of potential off-target effects, particularly in thyroid-related pathways.

Looking forward, the unique chemical properties of Methyl 6-fluoro-4-iodopicolinate position it as a valuable tool in fragment-based drug discovery. Its ability to serve as a versatile synthon for diverse chemical transformations continues to attract attention from both academic and industrial research groups. Future research directions may explore its application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.